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Compound of Interest

Compound Name: Gmb 475;gmb475

Cat. No.: B12225255

Get Quote

Introduction: A New Paradigm in Targeted Protein
Degradation for Chronic Myeloid Leukemia
Chronic Myeloid Leukemia (CML) is a myeloproliferative neoplasm characterized by the

constitutively active BCR-ABL1 fusion oncoprotein, a tyrosine kinase that drives aberrant cell

proliferation and survival. While tyrosine kinase inhibitors (TKIs) have revolutionized CML

treatment, challenges such as acquired resistance and disease persistence remain.

Proteolysis-targeting chimeras (PROTACs) represent a novel therapeutic modality that, instead

of merely inhibiting protein function, harnesses the cell's own ubiquitin-proteasome system to

induce the degradation of specific target proteins.[1]

Gmb-475 is a potent and specific PROTAC designed to target the BCR-ABL1 oncoprotein.[2][3]

[4] It is a heterobifunctional molecule comprising a ligand that binds to the Von Hippel-Lindau

(VHL) E3 ubiquitin ligase and another ligand that allosterically binds to the myristoyl pocket of

the ABL1 kinase domain of the BCR-ABL1 fusion protein.[5] This ternary complex formation

facilitates the polyubiquitination of BCR-ABL1, marking it for degradation by the 26S

proteasome. This approach not only ablates the kinase activity but also the scaffolding

functions of BCR-ABL1, offering a potential strategy to overcome TKI resistance and eradicate

residual disease.[6][7]
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These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the use of Gmb-475 to treat the K562 human CML cell line, a

well-established in vitro model expressing the BCR-ABL1 protein.

Mechanism of Action: Gmb-475-Mediated BCR-ABL1
Degradation
The mechanism of action of Gmb-475 is a sophisticated hijacking of the cell's natural protein

disposal machinery. The process can be visualized as a catalytic cycle where a single Gmb-

475 molecule can mediate the degradation of multiple BCR-ABL1 proteins.
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Figure 1: Mechanism of Gmb-475-mediated BCR-ABL1 degradation.

Materials and Reagents
Gmb-475 PROTAC Handling and Storage

Parameter Recommendation

Molecular Weight 861.94 g/mol

Solvent Dimethyl Sulfoxide (DMSO)

Stock Solution 10 mM in DMSO

Storage

Store powder at -20°C for up to 3 years. Store

stock solutions in aliquots at -80°C for up to 1

year.[8]

Rationale: Gmb-475 is highly soluble in DMSO, allowing for the preparation of concentrated

stock solutions.[9] Storing in aliquots at -80°C minimizes freeze-thaw cycles, which can lead to

compound degradation.

K562 Cell Culture
Reagent Supplier/Cat. No.

K562 Cells ATCC (CCL-243)

RPMI 1640 Medium Gibco (or equivalent)

Fetal Bovine Serum (FBS) Gibco (or equivalent)

Penicillin-Streptomycin Gibco (or equivalent)

Rationale: K562 cells are a suspension cell line that grows well in RPMI 1640 medium

supplemented with 10% FBS.[10][11] Standard antibiotics are used to prevent bacterial

contamination.

Experimental Protocols
Protocol 1: K562 Cell Culture and Maintenance
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Thawing K562 Cells:

Rapidly thaw a cryovial of K562 cells in a 37°C water bath.

Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed

complete culture medium (RPMI 1640 + 10% FBS + 1% Penicillin-Streptomycin).

Centrifuge at 150-400 x g for 5-8 minutes.[11]

Aspirate the supernatant and resuspend the cell pellet in 10 mL of fresh complete culture

medium.

Transfer to a T-25 or T-75 culture flask and incubate at 37°C in a humidified atmosphere

with 5% CO₂.

Passaging K562 Cells:

Monitor cell density using a hemocytometer or automated cell counter.

Maintain the cell culture between 1 x 10⁵ and 1 x 10⁶ viable cells/mL.[11]

When the cell density approaches 1 x 10⁶ cells/mL, split the culture by diluting the cell

suspension with fresh, pre-warmed complete culture medium to a density of 1-2 x 10⁵

cells/mL.[12]

Cells should be passaged every 2-3 days.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12225255?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC11539257/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11539257/
https://www.medchemexpress.com/gmb-475.html
https://www.tocris.com/products/gmb-475_7265
https://dcchemicals.com/product_show-GMB-475.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9574342/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9574342/
https://www.cancer-research-network.com/2019/08/30/gmb-475-a-bcr-abl1-inhibitor-based-on-protac-has-potential-to-overcome-bcr-abl1-dependent-drug-resistance/
https://synapse.patsnap.com/drug/ee01c08303b64ef3a6d4c68bc29112f8
https://www.selleckchem.com/products/gmb-475.html
https://www.targetmol.com/compound/gmb-475
https://www.encodeproject.org/documents/ab1da64d-6e92-47fe-9796-33a0e8c6b38d/@@download/attachment/ENCODE3_HAIB_K562CellProtocol.pdf
https://www.atcc.org/products/ccl-243
https://genome.ucsc.edu/ENCODE/protocols/cell/human/K562_protocol.pdf
https://www.benchchem.com/product/b12225255/docs#application-notes-and-protocols-for-gmb-475-protac-treatment-of-k562-cells
https://www.benchchem.com/product/b12225255/docs#application-notes-and-protocols-for-gmb-475-protac-treatment-of-k562-cells
https://www.benchchem.com/product/b12225255/docs#application-notes-and-protocols-for-gmb-475-protac-treatment-of-k562-cells
https://www.benchchem.com/product/b12225255/docs#application-notes-and-protocols-for-gmb-475-protac-treatment-of-k562-cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12225255?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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